Cas no 2138384-33-3 (tert-butyl 5-(pyridazin-3-yl)-1H-1,2,3-triazole-4-carboxylate)

• Product Name: tert-butyl 5-(pyridazin-3-yl)-1H-1,2,3-triazole-4-carboxylate
• CAS No: 2138384-33-3
• MF: C₁₁H₁₃N₅O₂
• MW: 247.253221273422
• CID: 6425381
• PubChem ID: 165951780
• Update Time: 2025-06-08

tert-butyl 5-(pyridazin-3-yl)-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-786681
• 2138384-33-3
• tert-butyl 5-(pyridazin-3-yl)-1H-1,2,3-triazole-4-carboxylate

• Inchi： 1S/C11H13N5O2/c1-11(2,3)18-10(17)9-8(14-16-15-9)7-5-4-6-12-13-7/h4-6H,1-3H3,(H,14,15,16)
• InChI Key： WJBYMKOWORQPFP-UHFFFAOYSA-N
• SMILES： O(C(C1C(C2=CC=CN=N2)=NNN=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 247.10692467g/mol
• Monoisotopic Mass: 247.10692467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 93.6Ų

Additional information on tert-butyl 5-(pyridazin-3-yl)-1H-1,2,3-triazole-4-carboxylate

Comprehensive Overview of tert-butyl 5-(pyridazin-3-yl)-1H-1,2,3-triazole-4-carboxylate (CAS No. 2138384-33-3)

The compound tert-butyl 5-(pyridazin-3-yl)-1H-1,2,3-triazole-4-carboxylate (CAS No. 2138384-33-3) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound combines a pyridazine ring with a 1,2,3-triazole moiety, both of which are known for their bioactivity and versatility in drug design. The tert-butyl carboxylate group further enhances its stability and solubility, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for heterocyclic compounds like tert-butyl 5-(pyridazin-3-yl)-1H-1,2,3-triazole-4-carboxylate has surged, driven by their applications in medicinal chemistry. Researchers are particularly interested in its potential as a scaffold for kinase inhibitors, a class of therapeutics targeting cancer and inflammatory diseases. The pyridazine-triazole hybrid structure is also being explored for its role in crop protection agents, aligning with the growing focus on sustainable agriculture.

The synthesis of tert-butyl 5-(pyridazin-3-yl)-1H-1,2,3-triazole-4-carboxylate typically involves multi-step reactions, including click chemistry for triazole formation and esterification to introduce the tert-butyl group. Its CAS No. 2138384-33-3 serves as a unique identifier in chemical databases, facilitating global research collaboration. Analytical techniques such as NMR, HPLC, and mass spectrometry are employed to confirm its purity and structure, ensuring compliance with industry standards.

From an SEO perspective, keywords like "pyridazine-triazole derivatives", "kinase inhibitor intermediates", and "agrochemical building blocks" are frequently searched in relation to this compound. Addressing these queries, this overview highlights its relevance in drug discovery and material science, fields that dominate current scientific discourse. The compound’s low toxicity profile and high synthetic yield further bolster its appeal for industrial applications.

Looking ahead, tert-butyl 5-(pyridazin-3-yl)-1H-1,2,3-triazole-4-carboxylate is poised to play a pivotal role in advancing precision medicine and green chemistry. Its modular design allows for derivatization, enabling researchers to tailor properties for specific targets. As the scientific community continues to explore multi-functional heterocycles, this compound stands out as a promising candidate for next-generation therapeutics and agrochemicals.